N-methyl-N-phenyl-2,5-dihydrothiophene-3-sulfonamide 1,1-dioxide

• IUPAC Name: N-methyl-1,1-dioxo-N-phenyl-2,5-dihydrothiophene-3-sulfonamide
• InChI: InChI=1S/C11H13NO4S2/c1-12(10-5-3-2-4-6-10)18(15,16)11-7-8-17(13,14)9-11/h2-7H,8-9H2,1H3
• InChI Key: COAFLKNYDCZONU-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1)S(=O)(=O)C2=CCS(=O)(=O)C2
• Molecular Formula: C11H13NO4S2
• Molecular Weight: 287.4 g/mol

Description

Synthesis Analysis

The synthesis of N-methyl-N-phenyl-2,5-dihydrothiophene-3-sulfonamide 1,1-dioxide derivatives often involves reactions between N-sulfonylalkylamines and ynamines, leading to the formation of 2H-1,2-thiazete 1,1-dioxides. These compounds can further undergo electrocyclic ring opening, leading to various heterocyclic structures depending on the substituents involved in the reactions (Tornus et al., 1995). Additionally, the use of Suzuki and Buchwald reactions in the synthesis of thiophene sulfonamide derivatives has been reported, highlighting a scalable methodology for producing these compounds in significant quantities (Pawar, Pansare, & Shinde, 2018).

Molecular Structure Analysis

Investigations into the structural features of related compounds, such as 2-benzylidene-4-nitro-2,5-dihydrothiophene 1,1-dioxides, have provided insights into the molecular configurations and electronic properties of these sulfone derivatives. These studies often utilize various spectroscopic techniques, including IR, NMR, and X-ray diffraction analysis, to elucidate the structural characteristics (Savelev et al., 2021).

Chemical Reactions and Properties

The chemical reactivity of N-methyl-N-phenyl-2,5-dihydrothiophene-3-sulfonamide 1,1-dioxide derivatives includes their participation in Michael additions with oxygen and sulfur nucleophiles, leading to various substituted thiophenes. Such reactions demonstrate the versatility of these compounds in synthetic chemistry (Otani et al., 2000). Moreover, the cheletropic addition of sulfur dioxide to vinylallenyl sulfoxides and sulfones is another reaction pathway, resulting in dihydrothiophene 1,1-dioxides, showcasing the compounds' reactivity towards sulfur dioxide (Christov & Ivanov, 2004).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems, which is typically relevant for drugs or bioactive compounds. Without specific information about the biological activity of this compound, it’s not possible to provide a detailed analysis of its mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it interacts with biological systems. Without specific information, it’s not possible to provide a detailed analysis of the safety and hazards of this compound.

Future Directions

Future research on this compound could potentially involve more detailed studies of its synthesis, its reactivity, its physical and chemical properties, and any biological activity it might have. Such research could lead to new insights or applications.